![molecular formula C11H9BrO3 B2685421 5-Bromo-3-methoxy-2-(prop-2-yn-1-yloxy)benzaldehyde CAS No. 1432437-11-0](/img/structure/B2685421.png)
5-Bromo-3-methoxy-2-(prop-2-yn-1-yloxy)benzaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Bromo-3-methoxy-2-(prop-2-yn-1-yloxy)benzaldehyde (5-Br-3-MeO-2-PEPB) is an arylaldehyde containing a propargyl group, and is a versatile building block for the synthesis of various heterocyclic compounds. It is a key intermediate for the synthesis of various pharmaceuticals and agrichemicals, as well as for the development of chemical sensors and other materials. This review paper will provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for 5-Br-3-MeO-2-PEPB.
Scientific Research Applications
Antioxidant, Antimicrobial, and Anticancer Properties
- The compound has been synthesized and evaluated for its potential in treating various diseases due to its antioxidant, antimicrobial, and anticancer properties. Specifically, 5-bromo-2-(prop-2-yn-1-yloxy)benzaldehyde demonstrated significant cytotoxic activity against breast adenocarcinoma cell line MCF-7, highlighting its potential in cancer treatment. Additionally, it showed high antifungal activity against Aspergillus niger and good antibacterial activity towards Bacillus subtilis. These findings indicate the compound's broad-spectrum bioactivity, making it a promising candidate for pharmaceutical development (Konuş et al., 2019).
Synthesis and Structural Analysis
- Research into the synthesis and crystal structure of related compounds, including 3-methoxy-4-(prop-2-ynyloxy)benzaldehyde, has been conducted. These studies provide valuable insights into the chemical properties and potential applications of these compounds in the development of new materials or as intermediates in organic synthesis (Wang Yong-jian, 2010).
properties
IUPAC Name |
5-bromo-3-methoxy-2-prop-2-ynoxybenzaldehyde |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrO3/c1-3-4-15-11-8(7-13)5-9(12)6-10(11)14-2/h1,5-7H,4H2,2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEQMWIHCEASBJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OCC#C)C=O)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.